![molecular formula C20H27N3O5 B2588108 N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)oxalamide CAS No. 2034505-55-8](/img/structure/B2588108.png)
N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)oxalamide
Description
N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H27N3O5 and its molecular weight is 389.452. The purity is usually 95%.
BenchChem offers high-quality N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifungal Activity
This compound has garnered attention for its antifungal properties. Researchers have investigated its efficacy against various fungal pathogens, including Candida species and Aspergillus. The compound’s unique structure may interfere with fungal cell membranes or metabolic pathways, making it a promising candidate for antifungal drug development .
Antibacterial Potential
In addition to its antifungal activity, this compound exhibits antibacterial effects. Scientists have explored its impact on both Gram-positive and Gram-negative bacteria. Understanding its mechanism of action could lead to novel antibacterial agents that combat drug-resistant strains .
Neuroprotective Properties
The compound’s intricate structure suggests potential neuroprotective effects. Researchers have studied its ability to mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. These properties make it an exciting candidate for neurodegenerative disease research .
Anti-Inflammatory Applications
Inflammation lies at the core of many diseases. Preliminary studies indicate that our compound might modulate inflammatory pathways. Researchers are investigating its potential in conditions like arthritis, inflammatory bowel disease, and neuroinflammation .
Analgesic Effects
Could this compound alleviate pain? Some evidence suggests that it interacts with pain receptors, potentially providing analgesic benefits. Further studies are needed to explore its pain-relieving properties .
Cardiovascular Health
Researchers have also explored its impact on cardiovascular health. The compound’s interactions with specific receptors and enzymes hint at cardioprotective effects. Investigations include its role in preventing ischemic damage and improving heart function .
properties
IUPAC Name |
N'-(1,3-benzodioxol-5-yl)-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O5/c24-19(20(25)22-15-1-2-17-18(11-15)28-13-27-17)21-12-14-3-7-23(8-4-14)16-5-9-26-10-6-16/h1-2,11,14,16H,3-10,12-13H2,(H,21,24)(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZWUCYUXYUGMJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NC2=CC3=C(C=C2)OCO3)C4CCOCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)oxalamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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